Cas no 5690-46-0 (3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

• Product Name: 3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• CAS No: 5690-46-0
• MF: C₁₂H₈N₂O₂
• MW: 212.20400
• MDL: MFCD00218903
• CID: 377442
• PubChem ID: 255057
• Update Time: 2024-11-02

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[de]isoquinoline-1,3(2H)-dione,2-amino-
• 2-AMINO-2,3-DIHYDRO-1H-BENZO[DE]ISOQUINOLINE-1,3-DIONE
• 2-aminobenzo[de]isoquinoline-1,3-dione
• 2-Amino-1H-benzo[de]isoquinoline-1,3(2H)-dione
• 2-amino-benzo(de)isoquinoline-1,3-dione
• 2-amino-benzo[de]isoquinolin-1,3-dione
• N-amino-1,8-naphthalimide
• N-aminobenz[de]isoquinoline-1,3-dione
• N-aminonapthalimide
• 2-Amino-benzo[de]isoquinoline-1,3-dione
• 3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• NSC-615807
• 1H-BENZ(DE)ISOQUINOLINE-1,3(2H)-DIONE, 2-AMINO-
• F0786-0013
• MXR6MZ7XW1
• 2-AMINOBENZO(DE)ISOQUINOLINE-1,3-DIONE
• HMS1724K07
• NSC80271
• N-aminonaphthalimide
• CHEMBL2234770
• 5690-46-0
• NAPHTHALIMIDE, N-AMINO-
• CS-0219349
• NSC 80271
• UNII-MXR6MZ7XW1
• AKOS000116133
• SCHEMBL4604913
• 2-Amino-1H-benzo(de)isoquinoline-1,3(2H)-dione
• SR-01000032509-1
• Oprea1_192273
• EN300-03790
• MFCD00218903
• Z56827287
• NSC615807
• F97597
• NSC-80271
• DTXSID50205442
• SR-01000032509
• STL090235
• 2-AMINO-1H-BENZ(DE)ISOQUINOLINE-1,3(2H)-DIONE
• 2-AMINO-BENZO[D,E]ISOQUINOLINE-1,3-DIONE
• 3-amino-3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• AB04924
• NCIOpen2_004172

• MDL： MFCD00218903
• Inchi： InChI=1S/C12H8N2O2/c13-14-11(15)8-5-1-3-7-4-2-6-9(10(7)8)12(14)16/h1-6H,13H2
• InChI Key： HXJBFRDWVHNPAS-UHFFFAOYSA-N
• SMILES： C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)N

Computed Properties

• Exact Mass: 212.05900
• Monoisotopic Mass: 212.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.47
• Melting Point: 265 °C
• Boiling Point: 463°Cat760mmHg
• Flash Point: 233.8°C
• Refractive Index: 1.754
• PSA: 65.09000
• LogP: 1.24770

3-amino-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives